Cas no 362-76-5 (2',3'-O-Isopropylideneguanosine)

• Product name: 2',3'-O-Isopropylideneguanosine
• CAS No: 362-76-5
• MF: C₁₃H₁₇N₅O₅
• MW: 323.3046
• MDL: MFCD00057081
• CID: 37055
• PubChem ID: 87559893

2',3'-O-Isopropylideneguanosine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-9-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1H-purin-6(9H)-one
• 2´,3´-O-Isopropylideneguanosine
• 2',3'-O-Isopropylideneguanosine
• 2',3'-O-ISOPROPYLIDENE-GUANOSINE
• 2',3'-IPG
• 2',3'-ISOPROPYLIDENE-GUANOSINE
• 2',3'-O-(1-methylethylidene)-guanosine
• 2',3'-O-Isopropylide
• 2′,3′-O-Isopropylideneguanosine
• 2-amino-9-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,9-dihydro-6H-purin-6-one
• 9-(2,3-O-Isopropylidene-β-D-ribofuranosyl)guanine
• Guanosine,2',3'-O-isopropylidene- (6CI,7CI,8CI)
• Furo[3,4-d]-1,3-dioxole, guanosinederiv.
• 2',3'-Isopropylideneguanosine
• Isopropylideneguanosine
• 2,3,-iso-Propylideneguanosine
• CID 135879891
• SY036267
• 2-amino-9-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purin-6-one
• A823191
• 2 inverted exclamation mark ,3 inverted exclamation mark -O-Isopropylideneguanosine
• 2-azanyl-9-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purin-6-one
• 2-amino-9-(6-(hydroxymethyl)-2,2-dimethyl-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1H-purin-6(9H)-one
• 2-Amino-9-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1H-purin-
• AMY30711
• DS-7496
• 362-76-5
• EINECS 206-651-9
• DTXSID40957600
• 2',3'-O-(1-Methylethylidene)guanosine
• CS-W008240
• 2',3'-O-(1-Methylethyliden)-guanosin
• PD131295
• 2', 3'-isopropylideneguanosine
• MFCD00057081
• 9-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-2-amino-3H-purin-6-one
• Guanosine, 2',3'-O-(1-methylethylidene)-
• AKOS015896943
• 2-Imino-9-[2,3-O-(1-methylethylidene)pentofuranosyl]-3,9-dihydro-2H-purin-6-ol
• 9-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-2-amino-1H-purin-6-one
• AKOS040755632
• 2-amino-9-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purin-6-one;2-Amino-9-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-1H-purin-6(9H)-one
• SCHEMBL1762946
• 2-amino-9-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-9H-purin-6-ol
• 2',3'-isopropylideneguanosine hemihydrate
• IPG cpd
• 2',3'-O-isopropylideneguanosine hemihydrate
• 9-[(3AR,4R,6R,6AR)-6-(HYDROXYMETHYL)-2,2-DIMETHYL-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-YL]-2-AMINO-1H-PURIN-6-ONE

• MDL： MFCD00057081
• Inchi： 1S/C13H17N5O5/c1-13(2)22-7-5(3-19)21-11(8(7)23-13)18-4-15-6-9(18)16-12(14)17-10(6)20/h4-5,7-8,11,19H,3H2,1-2H3,(H3,14,16,17,20)
• InChI Key： XKPDAYWPKILAMO-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])(C([H])([H])[H])OC2([H])C([H])(C([H])([H])O[H])OC([H])(C12[H])N1C([H])=NC2C(N([H])C(N([H])[H])=NC1=2)=O

Computed Properties

• Exact Mass: 323.12300
• Monoisotopic Mass: 323.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Not available
• Density: 2.5360
• Melting Point: 296°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 137.51000
• LogP: -0.30720
• Solubility: Not available

2',3'-O-Isopropylideneguanosine Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Storage temperature -20 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2',3'-O-Isopropylideneguanosine

2',3'-O-Isopropylideneguanosine: A Comprehensive Overview

2',3'-O-Isopropylideneguanosine, identified by the CAS number 362-76-5, is a significant compound in the field of nucleoside chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the realm of antiviral and anticancer therapies. The isopropylidene group attached to the ribose moiety of guanosine introduces distinctive chemical and biological characteristics that make it a valuable molecule for research and therapeutic purposes.

The synthesis of 2',3'-O-Isopropylideneguanosine involves a series of carefully designed chemical reactions, often utilizing protection-deprotection strategies to achieve the desired stereochemistry and functional groups. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms, which are crucial for understanding the compound's stereochemical influence on its biological activity.

One of the most notable applications of 2',3'-O-Isopropylideneguanosine is its role as a nucleoside analog in antiviral therapy. Studies have demonstrated its potential as an inhibitor of viral RNA-dependent RNA polymerases, making it a promising candidate for treating infections caused by RNA viruses such as influenza and hepatitis C virus (HCV). The compound's ability to incorporate into viral RNA without significantly affecting host cell processes underscores its selective antiviral activity.

In addition to its antiviral properties, 2',3'-O-Isopropylideneguanosine has shown potential in anticancer research. Preclinical studies have highlighted its cytotoxic effects on various cancer cell lines, particularly those resistant to conventional chemotherapy agents. The mechanism of action involves interference with cellular nucleotide metabolism, leading to DNA damage and apoptosis in cancer cells.

The latest research on CAS No 362-76-5 has focused on improving its pharmacokinetic profile to enhance bioavailability and reduce toxicity. Novel prodrug strategies and targeted delivery systems are being explored to maximize the therapeutic potential of this compound while minimizing adverse effects.

In conclusion, 2',3'-O-Isopropylideneguanosine, with its unique chemical structure and diverse biological activities, continues to be a focal point in medicinal chemistry research. Its role as an antiviral agent and anticancer therapeutic highlights its significance in drug development, while ongoing studies aim to unlock further applications and optimize its therapeutic potential.